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Compound of Interest

Compound Name: 2,3-Diamino-5-bromopyridine

Cat. No.: B182523 Get Quote

Technical Support Center: 2,3-Diamino-5-
bromopyridine
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe handling, storage, and use of 2,3-Diamino-
5-bromopyridine in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is 2,3-Diamino-5-bromopyridine and what are its primary applications?

A1: 2,3-Diamino-5-bromopyridine is a heterocyclic organic compound.[1][2] It serves as a

crucial building block and intermediate in the synthesis of various heterocyclic compounds.[1]

[3] Its applications are prominent in the development of novel drugs, particularly for targeting

specific biological pathways in conditions like cancer and infectious diseases.[4] It is also

utilized in the formulation of agrochemicals to enhance crop protection.[4]

Q2: What are the main hazards associated with 2,3-Diamino-5-bromopyridine?

A2: 2,3-Diamino-5-bromopyridine is considered a hazardous chemical.[5] The primary

hazards include:

Skin irritation: Causes skin irritation.[5][6]
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Serious eye irritation: Causes serious eye irritation.[5][6]

Respiratory irritation: May cause respiratory irritation.[5][6]

Harmful if swallowed.[7][8]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: To ensure safety, the following personal protective equipment (PPE) is mandatory when

handling 2,3-Diamino-5-bromopyridine:

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[5]

Respiratory Protection: Use a NIOSH-approved dust mask (type N95 or better) if inhalation

of dust is possible.[9][10] Work should be conducted in a well-ventilated area or under a

fume hood.[1][5]

Q4: What are the proper storage conditions for 2,3-Diamino-5-bromopyridine?

A4: Proper storage is crucial for maintaining the stability and integrity of the compound. It

should be stored in a dry, cool, and well-ventilated place.[1][5] The container should be kept

tightly closed.[1][5] It is stable for at least two years if stored at room temperature, protected

from light and moisture.[3]

Q5: What materials are incompatible with 2,3-Diamino-5-bromopyridine?

A5: 2,3-Diamino-5-bromopyridine is incompatible with strong oxidizing agents.[5][6] Contact

with these materials should be avoided to prevent hazardous reactions.
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Issue Potential Cause Recommended Solution

Low reaction yield during

synthesis

Incomplete reduction of the

nitro group.

Ensure the reducing agent

(e.g., reduced iron, Raney Ni)

is fresh and active. Optimize

reaction time and temperature.

For larger scale reactions,

consider performing multiple

smaller reductions

simultaneously as yields may

decrease with scale-up.[3]

Formation of by-products.

During the synthesis of the

precursor 2-amino-5-

bromopyridine, over-

bromination can lead to the

formation of 2-amino-3,5-

dibromopyridine.[8] Carefully

control the stoichiometry of the

brominating agent and the

reaction temperature.

Product is off-color (darker

than expected)

Presence of impurities or

degradation.

The crude product can be

dark.[3] Recrystallization is an

effective purification method.

Recrystallize the product from

water or other suitable

solvents. The use of activated

carbon during recrystallization

can help remove colored

impurities.[3]

Difficulty in purifying the final

product

Contamination with starting

materials or by-products.

Wash the crude product with

appropriate solvents to remove

specific impurities. For

instance, hot petroleum ether

can be used to wash out 2-

amino-3,5-dibromopyridine

from 2-amino-5-bromopyridine.
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[3] Recrystallization from a

suitable solvent system is also

recommended for final

purification.[3]

Inconsistent analytical results

(e.g., NMR, melting point)

Presence of residual solvent or

impurities.

Ensure the product is

thoroughly dried under vacuum

to remove any residual

solvents. If impurities are

suspected, repurify the

compound using

recrystallization or column

chromatography.

Physical and Chemical Properties
Property Value

Molecular Formula C₅H₆BrN₃

Molecular Weight 188.03 g/mol [9]

Appearance

Yellow to brown powder[3], Pale to reddish

yellow powder[4], or Light yellow to purple or

light brown powder[1]

Melting Point 155 °C (decomposes)[9]

Solubility
Soluble in DMSO or methanol[3]. Soluble in hot

water.[1]

Storage Temperature Room Temperature[3][4]

Hazard and Safety Information
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Hazard Statement Precautionary Statement

H315: Causes skin irritation[6][9][10]
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray[1][9][10]

H319: Causes serious eye irritation[6][9][10]
P280: Wear protective gloves/protective

clothing/eye protection/face protection[1][5][6]

H335: May cause respiratory irritation[6][9][10]
P302 + P352: IF ON SKIN: Wash with plenty of

soap and water[8][9][10]

H302: Harmful if swallowed[7][8]

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing[1][9][10]

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing[1]

[6]

P501: Dispose of contents/container to an

approved waste disposal plant[1][7][8]

Experimental Protocols
Synthesis of 2,3-Diamino-5-bromopyridine via Reduction of 2-amino-5-bromo-3-nitropyridine

This protocol is based on the reduction of a nitro group to an amine using reduced iron.

Materials:

2-amino-5-bromo-3-nitropyridine

Reduced iron powder

95% Ethanol

Water

Concentrated Hydrochloric Acid
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Activated carbon

Procedure:

In a 100-mL flask equipped with a reflux condenser, add 10.9 g (0.05 mole) of 2-amino-5-

bromo-3-nitropyridine, 30 g of reduced iron, 40 mL of 95% ethanol, 10 mL of water, and 0.5

mL of concentrated hydrochloric acid.[3]

Heat the mixture on a steam bath for 1 hour.[3]

After the reaction is complete, filter the hot mixture to remove the iron. Wash the iron residue

three times with 10-mL portions of hot 95% ethanol.[3]

Combine the filtrate and washings and evaporate to dryness.[3]

Recrystallize the dark residue from 50 mL of water with 1 g of activated carbon. Filter the hot

solution.[3]

The product, 2,3-diamino-5-bromopyridine, will crystallize as colorless needles upon

cooling.[3]
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Safe Handling and Storage of 2,3-Diamino-5-bromopyridine

Start: Receive Chemical

1. Assess Hazards
(SDS Review)

2. Don Personal Protective Equipment (PPE)
- Safety Glasses

- Gloves
- Lab Coat

- Dust Mask (if needed)

3. Handling
- Use in a well-ventilated area/fume hood

- Avoid dust generation
- Avoid contact with skin and eyes

4. Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from incompatible materials

Spill or Exposure?

For subsequent use

5. Waste Disposal
- Dispose as hazardous waste
- Follow institutional guidelines

Dispose of old stock

Provide First Aid
- Skin: Wash with soap and water

- Eyes: Rinse with water for 15 min
- Inhalation: Move to fresh air

Yes

No

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2,3-Diamino-5-bromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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